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Compound of Interest

Compound Name: Go 7874

Cat. No.: B10773938

Audience: Researchers, scientists, and drug development professionals.

Introduction

Go 6976 is a potent, cell-permeable, and ATP-competitive inhibitor of Protein Kinase C (PKC).
[1][2] It exhibits high selectivity for calcium-dependent PKC isoforms, particularly PKCa and
PKCP1, with IC50 values in the low nanomolar range.[2][3][4][5][6] Go 6976 shows significantly
less activity against Ca2+-independent PKC isoforms such as 9, €, and {.[5][6] In addition to its
effects on PKC, Go 6976 has been reported to inhibit other kinases including JAK2, FIt3, TrkA,
and TrkB.[3][4][5] These properties make Go 6976 a valuable tool for studying signaling
pathways regulated by these kinases and for potential therapeutic development.

Physicochemical and Biological Data

The following table summarizes the key quantitative data for Go 6976.
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Property Value References
Molecular Weight 377.42 g/mol (or 378.4 g/mol) [31[41[6]
Molecular Formula C24H18N4O [41[6]

CAS Number 136194-77-9 [4][6]

Purity >99% [41[6]
Appearance Solid, off-white powder [1]

Soluble in DMSO (e.g., >10
Solubility mM); very poorly soluble in [1114171181
ethanol and water.

PKCa: 2.3 nMPKCp1: 6.2
NMPKC (rat brain): 7.9
ICso Values NMPKD1 (PKCu): 20 nMTrkA: [21[31[41[5]
5 nMTrkB: 30 nMJAK2: 130
nM

Mechanism of Action: Signaling Pathway Inhibition

Go 6976 primarily targets the conventional PKC (cPKC) signaling pathway. Upon activation by
diacylglycerol (DAG) and intracellular calcium (Ca2*), cPKCs phosphorylate a wide range of
substrate proteins, leading to various cellular responses. Go 6976 competitively binds to the
ATP-binding site of these kinases, preventing phosphorylation and downstream signaling.
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Caption: Simplified PKC signaling pathway showing inhibition by Go 6976.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Go 6976 Stock

Solution
This protocol describes the preparation of a 10 mM stock solution of Go 6976 in DMSO.

Materials:
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e GO0 6976 powder (e.g., 1 mg)

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or amber glass vials

o Calibrated micropipettes and sterile tips

e \Vortex mixer

e Optional: Ultrasonic bath or 37°C water bath
Procedure:

e Pre-warm DMSO: If the Go 6976 powder is difficult to dissolve, warm the required volume of
DMSO to 37°C.[7]

o Calculate Required Volume: Use the molecular weight of Go 6976 (377.42 g/mol ) to
calculate the volume of DMSO needed.

o Formula: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))
o For 1 mg of Go 6976 to make a 10 mM (0.01 M) stock:
= Volume (L) =0.001 g/ (377.42 g/mol * 0.01 mol/L) = 0.000265 L
= Volume (uL) = 265 pL
» Reconstitution:
o Carefully add 265 pL of DMSO to the vial containing 1 mg of Go 6976 powder.

o Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved.

o Visually inspect the solution against a light source to ensure no particulates are present. If
dissolution is slow, brief sonication or incubation in a 37°C water bath can be helpful.[7]

» Aliquoting and Storage:
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o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes (e.g., 10-20 pL) in sterile microcentrifuge tubes.[4]

o Clearly label each aliquot with the compound name, concentration, and date of
preparation.

o Store the aliquots as recommended in the storage table below. Protect from light.[4]

Experimental Workflow for Cell-Based Assays

The following diagram illustrates a typical workflow for using a Go 6976 stock solution in a cell-
based experiment.
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1. Prepare 10 mM

Go 6976 Stock in DMSO

2. Aliguot and Store
Stock at -80°C

4. Prepare Working Solution 3. Culture Cells
(e.g., 1 uM in Media) to Desired Confluency

5. Treat Cells with Go 6976
(and Controls)

6. Incubate for
Defined Period

I
:Optional

y

7. Add Stimulus
(e.g., PMA, if applicable)

8. Harvest and Analyze
(e.g., Western Blot, Proliferation Assay)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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